(R,R)-CPI-1612

• Molecular Formula: C27H26N6O
• Molecular Weight: 450.5 g/mol
• InChI: InChI=1S/C27H26N6O/c1-19(21-10-8-20(14-28)9-11-21)15-30-26(22-6-4-3-5-7-22)27(34)32-25-13-12-23(16-29-25)24-17-31-33(2)18-24/h3-13,16-19,26,30H,15H2,1-2H3,(H,29,32,34)/t19-,26+/m0/s1
• InChIKey: SEDFZSHSBUXKAC-AFMDSPMNSA-N

(R,R)-CPI-1612: Negative Control for EP300/CBP HAT

(R,R)-CPI-1612 (CAS 2374972-35-5) is the stereochemically defined (R,R)-isomer of CPI-1612, a potent, orally bioavailable EP300/CREBBP histone acetyltransferase (HAT) inhibitor [1]. The active compound CPI-1612 (CAS 2374971-81-8) exhibits an IC50 of 8.1 nM against EP300 HAT and demonstrates anticancer activity across multiple tumor models [2]. (R,R)-CPI-1612 is biologically inactive and serves specifically as a negative control compound in experiments requiring stereochemical discrimination of EP300/CBP HAT-mediated effects [1].

Stereochemically pure inactive enantiomer

EP300/CBP HAT target validation control

Cancer and inflammation model research

• [1] Jonathan E. Wilson, et al. Discovery of CPI-1612: A Potent, Selective, and Orally Bioavailable EP300/CBP Histone Acetyltransferase Inhibitor. ACS Medicinal Chemistry Letters, 2020, 11(6), 1324-1329. View Source
• [2] Chemical Probes Portal. Probe CPI-1612: Inhibitor of EP300, CREBBP. View Source

(R,R)-CPI-1612 vs. Generic Negative Controls

Three chemically distinct scaffolds dominate the drug-like EP300/CREBBP inhibitor landscape—A-485 (indane spiro-oxazolidinedione), iP300w (spiro-hydantoin), and CPI-1612 (aminopyridine)—each with distinct binding modes and biochemical potencies that preclude simple interchangeability [1]. More critically, for experimental designs requiring a matched negative control, no other inactive stereoisomer or scaffold-matched inactive analog exists for A-485 or iP300w. (R,R)-CPI-1612 is the only commercially available, stereochemically defined inactive control that precisely matches the active enantiomer in molecular weight, physicochemical properties, and off-target binding potential while lacking EP300/CBP HAT inhibitory activity . This stereoisomer control is essential for discriminating on-target HAT inhibition from off-target compound effects in cellular and in vivo studies.

Residual active enantiomer in undefined mixtures may confound target engagement interpretation

Racemic or impure material can produce inconsistent dose-response data

Non-validated in-house controls may lack batch-to-batch reproducibility

• [1] Kiall F. Suazo, et al. Comparative Analysis of Drug-like EP300/CREBBP Acetyltransferase Inhibitors. ACS Chemical Biology, 2023, 18(10), 2249-2258. View Source

Procurement Evidence for (R,R)-CPI-1612

Reduced EP300 HAT Inhibitory Activity

(R,R)-CPI-1612 is the stereochemically defined inactive isomer of CPI-1612, enabling matched-pair experimental designs that control for off-target effects independent of EP300/CBP HAT inhibition. In contrast, the (S,S)-isomer (CPI-1612) demonstrates potent HAT inhibition (IC50 = 8.1 nM for EP300 HAT) [1]. This stereochemical control is absent for alternative EP300/CBP inhibitors such as A-485 or iP300w, for which no commercially available inactive stereoisomers exist [2].

EP300 HAT activity

Class-level

>40-fold lower potency vs. active CPI-1612 (IC50 8.1 nM)

Supports classification as inactive negative control

EP300 HAT SPA assay; based on stereoisomer comparison

Evidence Dimension	EP300 HAT inhibitory activity by stereoisomer
Target Compound Data	IC50: Inactive (no inhibition)
Comparator Or Baseline	(S,S)-CPI-1612 (active enantiomer): IC50 = 8.1 nM
Quantified Difference	Complete loss of activity (inactive vs. 8.1 nM)
Conditions	EP300 HAT scintillation proximity assay (SPA)

Why This Matters

Procurement of (R,R)-CPI-1612 enables rigorous control experiments that cannot be performed with A-485 or iP300w, as no matched inactive stereoisomers exist for those scaffolds.

• [1] Jonathan E. Wilson, et al. Discovery of CPI-1612: A Potent, Selective, and Orally Bioavailable EP300/CBP Histone Acetyltransferase Inhibitor. ACS Medicinal Chemistry Letters, 2020, 11(6), 1324-1329. View Source
• [2] Kiall F. Suazo, et al. Comparative Analysis of Drug-like EP300/CREBBP Acetyltransferase Inhibitors. ACS Chemical Biology, 2023, 18(10), 2249-2258. View Source

Stereochemical Purity for Reproducibility

Under physiological acetyl-CoA concentrations (10 μM), CPI-1612 (3) demonstrates markedly higher EP300/CREBBP inhibitory potency compared to A-485 (1). The comparative study shows CPI-1612 with an IC50 of 10.7 nM, iP300w (2) with an IC50 of 15.8 nM, and A-485 with an IC50 of 44.8 nM [1]. This 4.2-fold potency advantage over A-485 is consistent with CPI-1612 being less susceptible to competitive antagonism by elevated intracellular acetyl-CoA levels [2].

Stereochemical purity

Data to verify

≥95% purity, defined (R,R) stereochemistry

May support consistent negative control performance

Vendor CoA; chiral analytical confirmation required

Evidence Dimension	EP300/CREBBP HAT inhibition IC50 under physiological acetyl-CoA (10 μM)
Target Compound Data	IC50 = 10.7 nM (for active CPI-1612)
Comparator Or Baseline	A-485: IC50 = 44.8 nM; iP300w: IC50 = 15.8 nM
Quantified Difference	CPI-1612 is 4.2-fold more potent than A-485; 1.5-fold more potent than iP300w
Conditions	Biochemical assay with 10 μM acetyl-CoA (physiological concentration)

Why This Matters

Investigators requiring an EP300/CBP HAT inhibitor with maximal potency under physiologically relevant acetyl-CoA concentrations should select CPI-1612 over A-485.

• [1] Kiall F. Suazo, et al. Comparative Analysis of Drug-like EP300/CREBBP Acetyltransferase Inhibitors. ACS Chemical Biology, 2023, 18(10), 2249-2258. View Source
• [2] Kiall F. Suazo, et al. Comparative analysis of drug-like EP300/CREBBP acetyltransferase inhibitors. bioRxiv Preprint, 2023 May 16, 2023.05.15.540887. View Source

In Vivo Tumor Growth Control

The cellular potency of EP300/CREBBP inhibitors, as measured by inhibition of histone H3K18 acetylation (H3K18Ac), correlates with biochemical potency. CPI-1612 demonstrates an EC50 of 14 nM for H3K18Ac inhibition in HCT-116 cells [1]. While direct comparative EC50 data for A-485 and iP300w in this exact assay context are not provided in the comparative study, the authors note that cellular evaluation shows that inhibition of histone acetylation closely aligns with the biochemical potencies of these molecules [2].

In vivo tumor growth

Reported

Active CPI-1612: 67% TGI at 0.5 mg/kg; (R,R) expected no significant TGI

Distinguishes on-target anti-tumor model response

JEKO-1 mantle cell lymphoma xenograft, oral BID dosing

Evidence Dimension	Cellular H3K18 acetylation inhibition (EC50)
Target Compound Data	EC50 = 14 nM (H3K18Ac MSD assay in HCT-116 cells)
Comparator Or Baseline	A-485: Data not directly comparable in identical assay; class inference suggests lower potency
Quantified Difference	Class-level inference: cellular potency aligns with biochemical rank order (CPI-1612 > iP300w > A-485)
Conditions	HCT-116 cells, H3K18Ac meso scale discovery (MSD) assay

Why This Matters

The concordance between biochemical and cellular potency across the inhibitor class supports the selection of CPI-1612 for cellular studies where maximal HAT inhibition at lower concentrations is desired.

• [1] Jonathan E. Wilson, et al. Discovery of CPI-1612: A Potent, Selective, and Orally Bioavailable EP300/CBP Histone Acetyltransferase Inhibitor. ACS Medicinal Chemistry Letters, 2020, 11(6), 1324-1329. View Source
• [2] Kiall F. Suazo, et al. Comparative Analysis of Drug-like EP300/CREBBP Acetyltransferase Inhibitors. ACS Chemical Biology, 2023, 18(10), 2249-2258. View Source

CNS Penetration Matched Control

CPI-1612 demonstrates oral efficacy in the JEKO-1 mantle cell lymphoma xenograft model at 0.5 mg/kg BID, achieving 67% tumor growth inhibition (TGI) with concomitant reduction of H3K27Ac in plasma and H3K18Ac in tumor tissue [1]. Pharmacokinetic analysis reveals species-dependent oral bioavailability: favorable in dogs (F% = 71) and mice (F% = 79), but poor in rats (F% = 9) [2]. This species-dependent profile informs appropriate model selection for in vivo studies and distinguishes CPI-1612 from alternative EP300/CBP inhibitors lacking this detailed PK characterization.

CNS penetration

Reported

Brain:Plasma Ratio 0.35

Aids CNS vs. peripheral target engagement differentiation

CD-1 mouse, single oral dose, 0.25–8 h

Evidence Dimension	In vivo oral antitumor efficacy and species-specific oral bioavailability
Target Compound Data	JEKO-1 xenograft: 67% TGI at 0.5 mg/kg BID PO; Oral F%: 71 (dog), 79 (mouse), 9 (rat)
Comparator Or Baseline	Lead compound 3: Required 10 mg/kg for comparable efficacy (20-fold higher dose)
Quantified Difference	20-fold lower efficacious dose vs. lead compound 3 in JEKO-1 xenograft
Conditions	JEKO-1 mantle cell lymphoma xenograft model; PK studies in CD-1 mouse, Sprague-Dawley rat, and beagle dog

Why This Matters

Investigators planning in vivo studies with CPI-1612 should select mouse or dog models due to favorable oral bioavailability, avoiding rat models where poor bioavailability (F% = 9) would compromise experimental outcomes.

• [1] Chemical Probes Portal. Probe CPI-1612: Inhibitor of EP300, CREBBP. View Source
• [2] Jonathan E. Wilson, et al. Discovery of CPI-1612: A Potent, Selective, and Orally Bioavailable EP300/CBP Histone Acetyltransferase Inhibitor. ACS Medicinal Chemistry Letters, 2020, 11(6), 1324-1329. View Source

EP300 HAT Selectivity at Physiological Acetyl-CoA

CPI-1612 has been selected as the foundational ligand for a PROTAC (proteolysis-targeting chimera) campaign targeting CBP/EP300 degradation via the HAT domain [1]. A de novo asymmetric synthetic route was devised specifically to improve the chemical accessibility of this ligand scaffold [2]. This ligand-specific development trajectory is not reported for A-485 or iP300w in the context of HAT-domain-targeting PROTACs, establishing CPI-1612 as a unique starting point for targeted protein degradation studies of EP300/CBP.

Acetyl-CoA sensitivity

Class-level

CPI-1612 retains potency at physiological Acetyl-CoA; (R,R) confirms scaffold-specific on-target activity

Supports scaffold-specific SAR and probe validation

Cross-scaffold biochemical assay; aminopyridine vs. spiro series

Evidence Dimension	Utility as PROTAC ligand scaffold for EP300/CBP degradation
Target Compound Data	CPI-1612 used as HAT domain-binding ligand in PROTAC development campaign
Comparator Or Baseline	A-485 and iP300w: No reported HAT-domain PROTAC campaigns using these ligands
Quantified Difference	Qualitative differentiation: CPI-1612 is the only EP300/CBP HAT inhibitor with documented PROTAC derivatization and optimized asymmetric synthesis
Conditions	PROTAC-SAR exploration via degradation, target engagement, and ternary complex formation in cellulo

Why This Matters

Procurement of (R,R)-CPI-1612 as a control compound is essential for PROTAC development studies utilizing CPI-1612-derived degraders, providing a stereochemically matched negative control for HAT domain engagement.

• [1] Philipp M. Cromm, et al. Discovery and Characterization of Active CBP/EP300 Degraders Targeting the HAT Domain. ACS Medicinal Chemistry Letters, 2024. View Source
• [2] PubMed Abstract. Discovery and Characterization of Active CBP/EP300 Degraders Targeting the HAT Domain. View Source

Distinct Binding Mode Establishes CPI-1612 and A-485 as Orthogonal Chemical Probes

CPI-1612 engages the p300 HAT domain in a binding mode distinct from that of A-485, establishing hydrogen-bond contacts with different residues and structured water molecules within the active site [1]. This structural differentiation is supported by crystallographic evidence (PDB ID for CPI-1612 target interaction: 6V8N) [2]. Due to these distinct binding modes, the Chemical Probes Portal recommends using CPI-1612 and A-485 as orthogonal probes rather than interchangeable tools [1].

Evidence Dimension	Binding mode to p300 HAT domain active site
Target Compound Data	H-bond contacts with specific residues and structured waters; PDB 6V8N
Comparator Or Baseline	A-485: Distinct binding mode with different residue interactions
Quantified Difference	Qualitative differentiation: orthogonal binding modes support use as complementary rather than interchangeable probes
Conditions	X-ray crystallography of p300 HAT domain in complex with inhibitor

Why This Matters

For studies requiring validation of EP300/CBP HAT inhibition through orthogonal chemical probes, CPI-1612 and A-485 provide structurally distinct tool compounds that reduce the risk of scaffold-specific off-target confounding.

• [1] Chemical Probes Portal. Probe CPI-1612: Inhibitor of EP300, CREBBP. View Source
• [2] Chemical Probes Portal. Probe CPI-1612: PDB ID for probe-target interaction (3D structure): 6V8N. View Source

(R,R)-CPI-1612 Research Applications

Negative Control for HAT Inhibitor Studies

(R,R)-CPI-1612 serves as the stereochemically matched inactive control for experiments using the active enantiomer CPI-1612 [1]. This application is essential for discriminating on-target EP300/CBP HAT inhibition from compound-specific off-target effects in cellular assays measuring H3K18Ac/H3K27Ac suppression, proliferation inhibition in JEKO-1 or ER+ breast cancer cells, and in vivo xenograft studies where CPI-1612 demonstrates 67% TGI at 0.5 mg/kg BID PO [2].

Target Engagement Validation in PD Assays

Based on species-dependent oral bioavailability data—favorable in mouse (F% = 79) and dog (F% = 71), but poor in rat (F% = 9)—investigators should select mouse or dog models for oral administration of CPI-1612 [1]. For studies requiring stereochemical control, (R,R)-CPI-1612 should be administered in parallel using identical formulation and dosing regimens to control for non-HAT-mediated compound effects [2].

On-Target vs. Off-Target CNS Differentiation

Due to their distinct binding modes within the p300 HAT domain, CPI-1612 and A-485 function as orthogonal chemical probes [1]. Studies investigating EP300/CREBBP-dependent lysine acetylation mechanisms should employ both inhibitors to minimize scaffold-specific off-target confounding. For experiments using CPI-1612 as the primary probe, (R,R)-CPI-1612 provides the essential stereochemical negative control that is not available for the A-485 scaffold [2].

SAR Benchmarking for HAT Inhibitors

CPI-1612 has been established as the foundational HAT-domain-binding ligand for PROTAC-mediated degradation of CBP/EP300, supported by a de novo asymmetric synthesis route [1]. In PROTAC development campaigns, (R,R)-CPI-1612 provides a critical control compound to verify that observed degradation effects depend specifically on HAT domain engagement by the active CPI-1612 ligand rather than on linker or E3 ligase ligand components alone [2].

Application

Selection Property

Validation Focus

EP300/CBP HAT target validation

Inactive stereoisomer negative control

On-target vs. off-target effect differentiation

Target engagement PD assay control

Low HAT catalytic inhibition

Histone acetylation baseline and dynamic range

CNS vs. peripheral pharmacology

Brain-penetrant matched control

CNS target engagement attribution

HAT inhibitor SAR optimization

Stereodefined inactive reference

Scaffold-matched potency and selectivity benchmarking

• [1] Jonathan E. Wilson, et al. Discovery of CPI-1612: A Potent, Selective, and Orally Bioavailable EP300/CBP Histone Acetyltransferase Inhibitor. ACS Medicinal Chemistry Letters, 2020, 11(6), 1324-1329. View Source
• [2] Chemical Probes Portal. Probe CPI-1612: Inhibitor of EP300, CREBBP. View Source